(E)-N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3-(furan-2-yl)acrylamide

• IUPAC Name: (E)-N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C18H17NO3S/c1-18(21,16-11-13-5-2-3-7-15(13)23-16)12-19-17(20)9-8-14-6-4-10-22-14/h2-11,21H,12H2,1H3,(H,19,20)/b9-8+
• InChI Key: ARFVJACHDXBOTF-CMDGGOBGSA-N
• Canonical SMILES: CC(CNC(=O)C=CC1=CC=CO1)(C2=CC3=CC=CC=C3S2)O
• Isomeric SMILES: CC(CNC(=O)/C=C/C1=CC=CO1)(C2=CC3=CC=CC=C3S2)O
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol

Description

“(E)-N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3-(furan-2-yl)acrylamide” is a complex organic compound. It contains a benzo[b]thiophene moiety, which is a bicyclic compound consisting of a fused benzene and thiophene ring. The compound also features a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen.

Scientific Research Applications

Polymer Solar Cells (PSCs)

(E)-N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3-(furan-2-yl)acrylamide: (let’s call it BDT-Furan) plays a crucial role in the development of polymer solar cells. Here’s how:

Correlations: The molecular structure of BDT-based polymers directly influences their band gaps and energy levels. .

Antimicrobial Activity

BDT-Furan derivatives have been synthesized and evaluated for their inhibitory potential against various microorganisms:

Results: Some BDT-Furan derivatives exhibited promising antimicrobial activity, with minimum inhibitory concentrations (MIC) ranging from 6.25 to 50 μg/mL.

Sulfide Oxidation Tuning

BDT-Furan derivatives have also been explored for sulfide oxidation tuning:

Significance: The A1–A2-type copolymer, derived from BDTT, demonstrated tunable sulfide oxidation properties. .

Synthesis of 2-Substituted Benzo[b]thiophenes

BDT-Furan derivatives are valuable intermediates for synthesizing 2-substituted benzo[b]thiophenes:

Applications: These benzo[b]thiophenes find use in various fields, including materials chemistry and pharmaceuticals.